2-chloro-N-[4-(dimethylamino)phenyl]-5-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-chloro-N-[4-(dimethylamino)phenyl]-5-nitrobenzamide, also known as CDDO-Im, is a synthetic triterpenoid compound that has been extensively studied for its potential therapeutic applications. It is a derivative of oleanolic acid and has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.
Mechanism of Action
The mechanism of action of 2-chloro-N-[4-(dimethylamino)phenyl]-5-nitrobenzamide is complex and involves multiple pathways. It has been found to activate the Nrf2-Keap1 pathway, which regulates the expression of antioxidant and detoxification enzymes. Additionally, this compound has been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and cell survival. It also induces apoptosis by activating the JNK and p38 MAPK pathways.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in various tissues, including the brain, liver, and lungs. Additionally, this compound has been found to inhibit cell proliferation and induce apoptosis in various cancer cell lines. It also has neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-chloro-N-[4-(dimethylamino)phenyl]-5-nitrobenzamide in lab experiments is its wide range of biological activities. It has been found to exhibit anti-inflammatory, anti-cancer, and neuroprotective effects, making it a versatile compound for studying various diseases. Additionally, this compound has been shown to have a good safety profile and low toxicity in animal models.
One of the limitations of using this compound in lab experiments is its complex synthesis method. The multiple steps and purification required to obtain a high yield and purity can be time-consuming and costly. Additionally, the mechanism of action of this compound is complex and involves multiple pathways, making it difficult to study its effects in isolation.
Future Directions
There are several future directions for the study of 2-chloro-N-[4-(dimethylamino)phenyl]-5-nitrobenzamide. One area of research is the development of new derivatives of this compound with improved potency and selectivity. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its effects on various signaling pathways. Another area of research is the development of new therapeutic applications for this compound, including its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
Conclusion
This compound is a synthetic triterpenoid compound that has been extensively studied for its potential therapeutic applications. It exhibits a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The complex synthesis method and mechanism of action of this compound make it a versatile and challenging compound to study. However, the potential therapeutic applications of this compound make it a promising area of research for the future.
Synthesis Methods
2-chloro-N-[4-(dimethylamino)phenyl]-5-nitrobenzamide can be synthesized by reacting 2-chloro-5-nitrobenzoic acid with N,N-dimethyl-4-aminophenol in the presence of a dehydrating agent such as thionyl chloride. The resulting intermediate is then reacted with oleanolic acid to yield the final product. The synthesis of this compound is a complex process that requires multiple steps and careful purification to obtain a high yield and purity.
Scientific Research Applications
2-chloro-N-[4-(dimethylamino)phenyl]-5-nitrobenzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, this compound has been shown to have anti-cancer effects by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. It has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Properties
IUPAC Name |
2-chloro-N-[4-(dimethylamino)phenyl]-5-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClN3O3/c1-18(2)11-5-3-10(4-6-11)17-15(20)13-9-12(19(21)22)7-8-14(13)16/h3-9H,1-2H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUCOTVVEGUEDRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.